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3-MA's Role & Key Neuroprotective Pathways
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Compound Focus: 3-Methyladenine

CAS No.: 5142-23-4

Cat. No.: S516108

Aspect Details from Search Results

3-MA Role Established as an autophagy inhibitor [1] [2]. In pancreatic cancer, it exhibits
antitumor effects linked to Perp gene inhibition, though this is not a
neuroprotective context [2].

Autophagy Context  In brain injuries like ischemic stroke and traumatic brain injury (TBI), neuronal
autophagy has a bidirectional role. Moderate autophagy is neuroprotective,
while excessive autophagy exacerbates damage [1] [3]. 3-MA is used to inhibit
excessive autophagic activity [1].

Key Pathway A primary signaling pathway regulating autophagy. Inhibition of mTOR

(PIBK/Akt/ImTOR) promotes autophagy. In TBI, the PISK/Akt/mTOR pathway is significantly
inhibited, leading to increased autophagy; activating this pathway can inhibit
excessive autophagy and provide neuroprotection [3].

Autophagy Regulation & 3-MA Mechanism

The following diagram illustrates the core autophagy pathway and the reported, though not fully detailed,

interaction point of 3-MA.
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Diagram of 3-MA's reported role in inhibiting autophagy. The precise molecular target of 3-MA in neurons is
not specified in the search results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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